Cas no 1818-27-5 (acetophenone, 2,4,5-trihydroxy)

acetophenone, 2,4,5-trihydroxy structure
1818-27-5 structure
Product Name:acetophenone, 2,4,5-trihydroxy
CAS No:1818-27-5
MF:C8H8O4
MW:168.146722793579
MDL:MFCD00601422
CID:865454
PubChem ID:74559
Update Time:2025-04-19

acetophenone, 2,4,5-trihydroxy Chemical and Physical Properties

Names and Identifiers

    • acetophenone, 2,4,5-trihydroxy
    • 1-(2,4,5-Trihydroxyphenyl)ethanone
    • 2,4,5-TRIHYDROXYACETOPHENONE
    • ethanone, 1-(2,4,5-trihydroxyphenyl)-
    • 1-(2,4,5-Trihydroxy-phenyl)-ethanone
    • NSC 57601
    • EN300-7418167
    • AI3-22174
    • MFCD00601422
    • AKOS002231968
    • DDP7QE2TYJ
    • DB-258634
    • Z274502124
    • 1-(2,4,5-TRIHYDROXYPHENYL)-1-ETHANONE
    • W17281
    • NSC57601
    • Acetophenone, 2',4',5'-trihydroxy-
    • 1-(2,4,5-trihydroxyphenyl)ethan-1-one
    • NS00115968
    • NSC-57601
    • SCHEMBL225786
    • BAA81827
    • SB34478
    • DTXSID60171189
    • 1818-27-5
    • CS-0060848
    • AS-10670
    • MDL: MFCD00601422
    • Inchi: 1S/C8H8O4/c1-4(9)5-2-7(11)8(12)3-6(5)10/h2-3,10-12H,1H3
    • InChI Key: WCJLAYDOJJYRHF-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=CC=1C(C)=O)O)O

Computed Properties

  • Exact Mass: 168.04224
  • Monoisotopic Mass: 168.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.446
  • Melting Point: No data available
  • Boiling Point: 404.3°C at 760 mmHg
  • Flash Point: 212.4°C
  • Refractive Index: 1.64
  • PSA: 77.76
  • LogP: 1.00600
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

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